Cas no 104774-86-9 (3-(3-Fluorophenyl)propan-1-amine)

• Product Name: 3-(3-Fluorophenyl)propan-1-amine
• CAS No: 104774-86-9
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 858457
• PubChem ID: 22669080
• Update Time: 2025-06-07

3-(3-Fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)propan-1-amine
• 3-Fluoro-benzenepropanaMine
• Benzenepropanamine, 3-fluoro-

• MDL： MFCD07374077
• Inchi： 1S/C9H12FN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4,6,11H2
• InChI Key： ADUXAXYDDGXYJJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCCN

Computed Properties

• Exact Mass: 153.09546
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 216.3±23.0 °C at 760 mmHg
• Flash Point: 94.3±10.5 °C
• PSA: 26.02
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-(3-Fluorophenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines